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Hydrometallurgy is a cornerstone of the modern metals industry, offering a route to extract and

purify metals from ores, concentrates, and waste streams through aqueous processes.[1] At its
heart lies solvent extraction (SX), a highly selective liquid-liquid extraction technique that
enables the separation and concentration of target metal ions from complex leach solutions.[2]
The efficiency of any SX process hinges on the performance of the organic extractant. For
decades, hydroxyoximes, such as the commercially prevalent LIX® and Acorga® series, have
dominated copper hydrometallurgy.[3][4][5] These molecules exhibit remarkable selectivity for
copper over other metals like iron, particularly in acidic sulfate media.[6][7]

However, the ever-increasing complexity of ore bodies and the push towards processing
chloride-rich leach solutions demand novel extractants with tailored properties. This has
spurred significant research into related classes of chelating agents, with pyridyl ketoximes
emerging as highly promising candidates.[8][9] These compounds, which are derivatives of
pyridyl ketones, combine the metal-coordinating ability of a pyridine ring with an oxime
functional group, offering unique advantages in specific hydrometallurgical contexts, particularly
for the extraction of metals like copper(ll), cadmium(ll), and zinc(ll) from chloride media.[10][11]
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This guide provides a detailed overview of the application of pyridyl ketoximes in
hydrometallurgy, focusing on the underlying coordination chemistry, key operational
parameters, and practical, field-proven protocols for researchers and process development
scientists.

Mechanism of Metal Extraction with Pyridyl
Ketoximes

The extractive power of pyridyl ketoximes is rooted in their ability to act as bidentate chelating
ligands, forming stable, neutral complexes with metal ions that are highly soluble in organic
diluents.

The Principle of Chelation

The extraction process is fundamentally an ion exchange reaction where the oxime group (-
NOH) releases a proton (H*) into the agueous phase in exchange for a metal cation (M2+).[12]
Two molecules of the pyridyl ketoxime coordinate with one divalent metal ion to form a neutral,
square planar complex. The stability of this complex is the primary driver for the selective
transfer of the metal from the aqueous phase to the organic phase.

The key structural feature that makes 2-pyridyl ketoximes particularly effective is the nitrogen
atom on the pyridine ring being in the ortho position relative to the ketone/oxime side chain.
This arrangement allows the ligand to form a thermodynamically stable five-membered ring
with the metal ion, involving coordination through both the pyridine nitrogen and the oxime
nitrogen.[10][13] This chelating effect is significantly stronger than what can be achieved with 3-
or 4-pyridyl analogues, which are often ineffective extractants for this reason.[9][13]

/I Invisible nodes for alignment p1l [style=invis, shape=point]; p2 [style=invis, shape=point];
H_org -> p1 [style=invis]; p1 -> Complex_org [style=invis]; M_aq -> p2 [style=invis]; p2 -> H_aq
[style=invis]; } caption: "Chelation of a metal ion (M2*) by a 2-pyridyl ketoxime."

The Role of pH and Solution Chemistry

The extraction is highly pH-dependent. As shown in the equilibrium reaction above, the release
of protons means that the extraction efficiency increases as the pH of the aqueous phase rises
(Le Chatelier's principle). Conversely, stripping the metal from the loaded organic phase can be
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achieved by contacting it with a strongly acidic aqueous solution, which drives the equilibrium
back to the left.

In chloride-rich solutions, the extraction mechanism can be more complex. For some metals,
like cadmium(ll), the pyridyl ketoxime may act as a solvating extractant rather than a chelating
one. In this case, the extractant coordinates with a neutral metal-chloride species (e.g., CdCl2)
to form a larger, organophilic complex (e.g., CdClz(Ligand)2) that partitions into the organic
phase.[11] This dual functionality makes pyridyl ketoximes versatile reagents for different
hydrometallurgical scenarios.

Application Note 1: Selective Extraction of
Copper(ll) from Chloride Solutions

This protocol details a standard laboratory procedure for evaluating the performance of a
hydrophobic 2-pyridyl ketoxime for the extraction of copper(ll) from an acidic chloride solution.

Core Objective

To determine the extraction efficiency of a novel 2-pyridyl ketoxime, such as 1-(2-
pyridyl)tridecan-1-one oxime (2PC12), as a function of aqueous phase pH.

Materials & Reagents

e Aqueous Phase (Stock): 0.01 M Copper(ll) chloride (CuClz) in 2.0 M Sodium Chloride
(NacCl).

e Organic Phase: 0.1 M 2PC12 in an appropriate organic diluent (e.g., toluene with 10% v/v
decan-1-ol as a modifier).[9]

¢ pH Adjustment: 0.1 M HCI and 0.1 M NaOH solutions.

o Equipment: pH meter, mechanical shaker or vortex mixer, separatory funnels, centrifuge,
atomic absorption spectrometer (AAS) or ICP-OES for copper analysis.

Experimental Protocol

o Preparation of Aqueous Feed: Pipette 20 mL of the stock agueous phase into a series of 50
mL separatory funnels.
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e pH Adjustment: Adjust the pH of the aqueous solution in each funnel to a desired value (e.g.,
in increments from pH 1.0 to 4.0) using micropipettes to add 0.1 M HCI or 0.1 M NaOH.
Record the initial pH (pHi). Causality: This step is critical as the extraction is strongly pH-
dependent. A range of pH values is necessary to construct an extraction isotherm.

e Solvent Extraction: Add 20 mL of the organic phase to each separatory funnel, achieving an
organic-to-aqueous phase ratio (O:A) of 1:1.

o Equilibration: Tightly stopper the funnels and shake vigorously for 30 minutes using a
mechanical shaker. Trustworthiness: A 30-minute contact time is generally sufficient to
ensure equilibrium is reached for this class of extractants.

o Phase Separation: Allow the funnels to stand for 15 minutes for the organic and aqueous
phases to separate. If an emulsion forms, centrifuge the mixture at 3000 rpm for 5 minutes.

o Post-Extraction Measurement: Carefully separate the two phases. Measure and record the
final equilibrium pH (pHeq) of the agueous phase.

o Analysis: Determine the concentration of copper remaining in the aqueous phase (raffinate)
using AAS or ICP-OES. The concentration in the organic phase can be calculated by mass
balance.

 Stripping (Validation Step): To confirm reversible extraction, take the loaded organic phase
from the highest extraction point (e.g., pH 4.0). Contact it with an equal volume of 2 M
H2S0a4. Shake for 30 minutes and analyze the copper concentration in both phases. A high
recovery of copper into the acidic strip solution validates the process.

Data Analysis & Expected Results

The primary metrics for evaluating performance are the Distribution Ratio (D) and the
Percentage Extraction (%E).
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Parameter Formula Description
%E = ([Cul]initial,aq - The fraction of copper
Percentage Extraction (%E) [Cu]final,aq) / [Cul]initial,aq * transferred from the aqueous
100 to the organic phase.

The ratio of the copper
o ] concentration in the organic
Distribution Ratio (D) D =[Cu]org / [Cu]aq
phase to the aqueous phase at

equilibrium.

For 2-pyridyl ketoximes, the extraction of copper(ll) is expected to increase significantly with
rising pH.[9] For example, extraction might be below 20% at pH 1 but exceed 95% at pH 3.5. 4-
pyridyl ketoxime analogues will show significantly lower extraction efficiencies under the same

conditions.[9]
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Application Note 2: Synthesis of a Model Pyridyl
Ketoxime

The availability of pyridyl ketoximes is primarily limited to custom synthesis. This protocol
provides a general method for the oximation of a pyridyl ketone, a key step in producing these
extractants.

Core Objective

To synthesize 1-(2-pyridyl)undecan-1-one oxime from its corresponding ketone precursor.

Materials & Reagents

e 1-(2-pyridyl)undecan-1-one (precursor ketone)
o Hydroxylamine hydrochloride (NH20H-HCI)[14]
e Pyridine or Sodium Hydroxide (as a base)

o Ethanol (as solvent)

o Ethyl acetate and water (for extraction)

e Anhydrous magnesium sulfate (for drying)

o Equipment: Round-bottom flask, condenser, magnetic stirrer with hotplate, separatory funnel,
rotary evaporator.

Synthesis Protocol

» Dissolution: In a 250 mL round-bottom flask, dissolve the precursor ketone (e.g., 10 mmol) in
ethanol (50 mL).

o Reagent Addition: Add hydroxylamine hydrochloride (1.5 equivalents, 15 mmol) and a base
such as pyridine (2.5 equivalents, 25 mmol) to the flask.[14] Causality: The base is required
to neutralize the HCI released from the hydroxylamine salt, liberating the free hydroxylamine
nucleophile needed for the reaction.
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e Reaction: Attach a condenser and heat the mixture to reflux (approx. 60-80°C) with stirring
for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Work-up: After cooling to room temperature, remove the ethanol using a rotary evaporator.
Add 50 mL of water to the residue and transfer the mixture to a separatory funnel.

o Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic
layers. Trustworthiness: Multiple extractions ensure efficient recovery of the product from the
agueous phase.

 Purification: Wash the combined organic layers with water and then with brine. Dry the
organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced
pressure to yield the crude oxime product.

o Characterization: The final product can be purified further by recrystallization or column
chromatography. Confirm the structure and purity using NMR and FTIR spectroscopy. The
FTIR spectrum should show the appearance of an O-H stretch (around 3200 cm~?1) and a
C=N stretch (around 1650 cm~1), and the disappearance of the ketone C=0 stretch.

Conclusion and Future Outlook

Pyridyl ketoximes represent a versatile and potent class of extractants with significant potential
in specialized hydrometallurgical applications. Their strong chelating ability, particularly for 2-
pyridyl isomers, and unique performance in chloride media make them a valuable tool for
separating and recovering metals like copper and cadmium.[9][10] While not a direct
replacement for all applications of commercial hydroxyoximes, their distinct chemical properties
open new avenues for process development, especially in the context of complex, multi-metal
feed streams and the growing importance of chloride-based leaching systems. Future research
will likely focus on fine-tuning the molecular structure to enhance selectivity, improve stripping
kinetics, and increase resistance to degradation, further solidifying their role in the
hydrometallurgist's toolkit.

References
e BASF. (n.d.). Hydrometallurgy.

e BASF. (n.d.). Solvent Extraction.
o Hydrometal Tech. (2024). 4 Types of Extractants and Their Uses.
e Szymanowski, J. (1993). Hydroxyoximes and Copper Hydrometallurgy. CRC Press.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.researchgate.net/publication/232848026_Removal_of_CopperII_from_Chloride_Solutions_using_Hydrophobic_Pyridyl_Ketone_Oximes
https://www.mdpi.com/1420-3049/27/5/1619
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Szymanowski, J. (1993). Hydroxyoximes and Copper Hydrometallurgy. Routledge. DOI:
10.1201/9780203751336. Retrieved from [Link]

Mazarakioti, E. C., et al. (2019). Confirming the Molecular Basis of the Solvent Extraction of
Cadmium(ll) Using 2-Pyridyl Oximes through a Synthetic Inorganic Chemistry Approach and
a Proposal for More Efficient Extractants. Molecules, 24(12), 2219. Retrieved from [Link]

Szymanowski, J. (1993). Hydroxyoximes and Copper Hydrometallurgy. Semantic Scholar.
Retrieved from [Link]

Szymanowski, J. (1993). Hydroxyoximes and Copper Hydrometallurgy. ResearchGate.
Retrieved from [Link]

Mazarakioti, E. C., et al. (2019). Confirming the Molecular Basis of the Solvent Extraction of
Cadmium(ll) Using 2-Pyridyl Oximes through a Synthetic Inorganic Chemistry Approach and
a Proposal for More Efficient Extractants. PMC - NIH. Retrieved from [Link]

Soeezi, R., et al. (2022). Solvent Extraction Studies of Copper from a Heap Leach Liquor
Using Mextral 5640H. Minerals, 12(10), 1307. Retrieved from [Link]

Klonowska-Wieszczycka, K., et al. (2020). Efficient recovery of copper from aqueous
solutions with pyridine extractants (oxime, ketone) and their quaternary pyridinium salts.
ResearchGate. Retrieved from [Link]

Wilson, A. M., et al. (2014). Solvent extraction: the coordination chemistry behind extractive
metallurgy. Chemical Society Reviews, 43(1), 127-146. DOI: 10.1039/C3CS60275C.
Retrieved from [Link]

Klonowska-Wieszczycka, K., et al. (2009). Removal of Copper(ll) from Chloride Solutions
using Hydrophobic Pyridyl Ketone Oximes. Solvent Extraction and lon Exchange, 27(1), 50-
62. Retrieved from [Link]

Parus, A., et al. (2011). Solvent extraction of cadmium(ll) from chloride solutions by pyridyl
ketoximes. Hydrometallurgy, 105(3-4), 284-289. Retrieved from [Link]

Soto Beobide, A., et al. (2024). A New Approach in Hydrometallurgy for the Solvent
Extraction of Cu(ll) from Alkaline Solutions Leached with Tartrate Using Phenyl-2-Pyridyl

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.taylorfrancis.com/books/mono/10.1201/9780203751336/hydroxyoximes-copper-hydrometallurgy-jan-szymanowski
https://www.mdpi.com/1420-3049/24/12/2219
https://www.semanticscholar.org/paper/Hydroxyoximes-and-Copper-Hydrometallurgy-Szymanowski/f5d1c2b7e6a7c3e8e9b0d9e8c1a1e2f3d4c5b6a7
https://www.researchgate.net/publication/285365518_Hydroxyoximes_and_Copper_Hydrometallurgy
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6631835/
https://www.mdpi.com/2075-163X/12/10/1307
https://www.researchgate.net/publication/343350444_Efficient_recovery_of_copper_from_aqueous_solutions_with_pyridine_extractants_oxime_ketone_and_their_quaternary_pyridinium_salts
https://pubs.rsc.org/en/content/articlelanding/2014/cs/c3cs60275c
https://www.tandfonline.com/doi/abs/10.1080/07366290802544188
https://doi.org/10.1016/j.hydromet.2010.10.001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Ketoxime. MDPI. Retrieved from [Link]

+ Klonowska-Wieszczycka, K., et al. (2008). Pyridyl ketone oximes as extractants of zinc(Il)
from chloride solutions. INIS-IAEA. Retrieved from [Link]

e Tan, W. W.,, et al. (2019). Copper and Secondary Amine-Catalyzed Pyridine Synthesis from
O-Acetyl Oximes and a,B-Unsaturated Aldehydes. Organic Syntheses, 96, 436-454.
Retrieved from [Link]

e SKtes. (n.d.). Hydrometallurgy and Pyrometallurgy Battery Recycling. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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